Cas no 405505-50-2 (4,5-ISOTHIAZOLEDICARBOXYLIC ACID, 3-METHYL-, DIETHYL ESTER)

• Product Name: 4,5-ISOTHIAZOLEDICARBOXYLIC ACID, 3-METHYL-, DIETHYL ESTER
• CAS No: 405505-50-2
• MF: C₁₀H₁₃NO₄S
• MW: 243.27952170372
• CID: 3306131
• Update Time: 2025-03-27

4,5-ISOTHIAZOLEDICARBOXYLIC ACID, 3-METHYL-, DIETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 4,5-ISOTHIAZOLEDICARBOXYLIC ACID, 3-METHYL-, DIETHYL ESTER
• 4,5-Isothiazoledicarboxylic acid, 3-methyl-, 4,5-diethyl ester

• Inchi： 1S/C10H13NO4S/c1-4-14-9(12)7-6(3)11-16-8(7)10(13)15-5-2/h4-5H2,1-3H3
• InChI Key： YGTKCRYDHQEBCL-UHFFFAOYSA-N
• SMILES： S1C(C(OCC)=O)=C(C(OCC)=O)C(C)=N1

Experimental Properties

• Density: 1.233±0.06 g/cm3(Predicted)
• Boiling Point: 270.1±40.0 °C(Predicted)
• pka: 0.65±0.30(Predicted)